Cas no 2097956-75-5 (2-(Aminomethyl)-2-fluoropent-4-en-1-amine dihydrochloride)

• Product Name: 2-(Aminomethyl)-2-fluoropent-4-en-1-amine dihydrochloride
• CAS No: 2097956-75-5
• MF: C₆H₁₅Cl₂FN₂
• MW: 205.101103067398
• CID: 4773282
• Update Time: 2025-06-08

2-(Aminomethyl)-2-fluoropent-4-en-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-2-fluoropent-4-en-1-amine dihydrochloride
• 2-fluoro-2-prop-2-enylpropane-1,3-diamine;dihydrochloride
• 2-(Aminomethyl)-2-fluoropent-4-en-1-amine dihydrochloride

• Inchi： 1S/C6H13FN2.2ClH/c1-2-3-6(7,4-8)5-9;;/h2H,1,3-5,8-9H2;2*1H
• InChI Key： AHJVRESKOSLZBH-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC(CN)(CN)CC=C

Computed Properties

• Exact Mass: 204.0596320 g/mol
• Monoisotopic Mass: 204.0596320 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 89.1
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 205.10
• Topological Polar Surface Area: 52

Additional information on 2-(Aminomethyl)-2-fluoropent-4-en-1-amine dihydrochloride

Professional Introduction to 2-(Aminomethyl)-2-fluoropent-4-en-1-amine dihydrochloride (CAS No. 2097956-75-5)

2-(Aminomethyl)-2-fluoropent-4-en-1-amine dihydrochloride, identified by the CAS number 2097956-75-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a fluorinated pentenamine backbone, which makes it a promising candidate for further exploration in drug discovery and development. The presence of both amine and fluorine substituents in its structure imparts unique chemical and biological properties, making it a subject of intense interest for researchers aiming to develop novel therapeutic agents.

The chemical structure of 2-(Aminomethyl)-2-fluoropent-4-en-1-amine dihydrochloride consists of a five-carbon chain with a double bond at the fourth position, an amine group attached to the second carbon, and a fluorine atom at the same position. The dihydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and pharmaceutical formulations. This structural configuration not only contributes to its stability but also allows for diverse functionalization, enabling the synthesis of derivatives with tailored biological activities.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The incorporation of fluorine into pharmaceutical molecules can lead to increased bioavailability and reduced susceptibility to enzymatic degradation. 2-(Aminomethyl)-2-fluoropent-4-en-1-amine dihydrochloride exemplifies this trend, as its fluorine-containing moiety may contribute to its potential as an intermediate in the synthesis of more complex pharmacophores.

One of the most compelling aspects of this compound is its potential application in the development of bioactive molecules targeting various diseases. The amine group provides a versatile handle for further chemical modifications, allowing researchers to attach different pharmacophores or linkers that can enhance specific biological activities. For instance, this compound could serve as a precursor for designing novel inhibitors or activators of enzymatic pathways involved in inflammation, cancer, or neurological disorders.

Recent studies have highlighted the importance of fluorinated amines in medicinal chemistry. These compounds have shown promise in modulating protein-protein interactions and enhancing drug-receptor binding affinities. The unique electronic properties of fluorine atoms can influence the conformational flexibility and electronic distribution within the molecule, thereby affecting its interaction with biological targets. 2-(Aminomethyl)-2-fluoropent-4-en-1-amine dihydrochloride may leverage these properties to exhibit novel mechanisms of action that could be exploited for therapeutic purposes.

The synthesis of 2-(Aminomethyl)-2-fluoropent-4-en-1-amine dihydrochloride involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps typically include the introduction of the fluorine atom followed by functionalization at the amine group. Advanced techniques such as transition-metal-catalyzed reactions or photochemical methods may be employed to achieve regioselective modifications. The final step often involves salt formation with hydrochloric acid to improve solubility and stability.

In terms of biological evaluation, preliminary studies have suggested that derivatives of this compound may exhibit interesting pharmacological profiles. For example, modifications at the amine group could lead to compounds with antimicrobial or anti-inflammatory properties. Additionally, the presence of a double bond in the pentenamine backbone opens possibilities for further functionalization into more complex structures, such as heterocyclic compounds that may interact with specific biological receptors.

The pharmaceutical industry is increasingly recognizing the value of fluorinated intermediates like 2-(Aminomethyl)-2-fluoropent-4-en-1-amine dihydrochloride in accelerating drug discovery pipelines. Their ability to enhance drug-like properties makes them indispensable tools for medicinal chemists seeking to develop next-generation therapeutics. As research continues to uncover new applications for fluorinated compounds, this compound is poised to play a significant role in shaping future advancements in drug development.

Future directions for research on 2-(Aminomethyl)-2-fluoropent-4-en-1-amine dihydrochloride may include exploring its potential as an intermediate in combinatorial chemistry libraries or as a building block for fragment-based drug design initiatives. By leveraging cutting-edge synthetic methodologies and high-throughput screening techniques, researchers can rapidly assess its utility in identifying novel bioactive molecules with therapeutic potential.

In conclusion, 2-(Aminomethyl)-2-fluoropent-4-en-1-amine dihydrochloride (CAS No. 2097956-75-5) represents an exciting opportunity for innovation in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable asset for researchers striving to develop innovative treatments for various diseases. As our understanding of fluorinated compounds continues to evolve, this compound is likely to remain at the forefront of drug discovery efforts aimed at improving human health.